Cas no 1804865-30-2 (3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide
• CAS No: 1804865-30-2
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4891349
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-8-4(7(12)14)2-3(5(9)10)6(11)13-8/h2,5H,1H3,(H2,12,14)
• InChI Key： SUNPSVDDWOIYHN-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(N)=O)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide (CAS No. 1804865-30-2)

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, an iodo substituent, and a methoxypyridine backbone, makes it a valuable intermediate for synthesizing novel bioactive molecules. The compound's CAS No. 1804865-30-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The incorporation of difluoromethyl groups, as seen in this compound, is particularly noteworthy for its ability to modulate electronic and steric properties, improving target binding affinity. This aligns with the growing trend of fluorine-containing pharmaceuticals, a topic frequently searched in AI-driven drug design platforms and academic databases.

The iodo substituent in 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide offers versatile reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Researchers often query terms like "iodopyridine applications" or "cross-coupling reagents" to explore such functionalities, reflecting the compound's relevance in modern synthetic chemistry.

From an agrochemical perspective, methoxypyridine scaffolds are gaining attention for their role in developing next-generation crop protection agents. The compound's carboxamide moiety further enhances its potential as a precursor for fungicides or herbicides, addressing global concerns about sustainable agriculture—a hot topic in search engine queries like "green agrochemicals 2024" or "pyridine-based pesticides."

Analytical characterization of CAS No. 1804865-30-2 typically involves advanced techniques such as NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. Laboratories frequently search for "HPLC methods for pyridine derivatives" or "NMR data interpretation," underscoring the need for detailed technical protocols when working with such compounds.

In summary, 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-5-carboxamide represents a convergence of cutting-edge chemical design and practical applications. Its multifaceted utility in pharmaceuticals, agrochemicals, and material science positions it as a compound of enduring interest, resonating with contemporary research priorities and industry demands.